Cas no 817638-82-7 (2H-1-Benzopyran-2-one, 3-[4-(4-pentylphenyl)-1H-1,2,3-triazol-1-yl]-)

• Product name: 2H-1-Benzopyran-2-one, 3-[4-(4-pentylphenyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 817638-82-7
• MF: C₂₂H₂₁N₃O₂
• Molecular Weight: 359.421045064926
• CID: 4201566

2H-1-Benzopyran-2-one, 3-[4-(4-pentylphenyl)-1H-1,2,3-triazol-1-yl]- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[4-(4-pentylphenyl)-1H-1,2,3-triazol-1-yl]-

• Inchi： 1S/C22H21N3O2/c1-2-3-4-7-16-10-12-17(13-11-16)19-15-25(24-23-19)20-14-18-8-5-6-9-21(18)27-22(20)26/h5-6,8-15H,2-4,7H2,1H3
• InChIKey： PUXAILBQKAHDPH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1N1C=C(C2=CC=C(CCCCC)C=C2)N=N1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 186-188 °C
• Boiling Point: 578.6±60.0 °C(Predicted)
• 酸度系数(pKa): -1.00±0.70(Predicted)